Cas no 1033202-29-7 (2-Cyclopentylamino-5-methyl-3-nitropyridine)

• Product Name: 2-Cyclopentylamino-5-methyl-3-nitropyridine
• CAS No: 1033202-29-7
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 856802
• PubChem ID: 46738809
• Update Time: 2025-04-19

2-Cyclopentylamino-5-methyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chlorophenethylamine
• TIMTEC-BB SBB004018
• P-CHLOROPHENETHYLAMINE
• 2-(P-CHLOROPHENYL)ETHYLAMINE
• 2-(4-CHLOROPHENYL)ETHANAMINE
• 2-(4-CHLOROPHENYL)ETHYLAMINE
• 1-AMINO-2-(4-CHLOROPHENYL)ETHANE
• 1-(2-AMINOETHYL)-4-CHLOROBENZENE
• 2-Cyclopentylamino-5-methyl-3-nitropyridine
• A-4263
• 1033202-29-7
• BS-22894
• CS-0210975
• DTXSID80674460
• AKOS015150950
• MFCD10699704
• N-cyclopentyl-5-methyl-3-nitropyridin-2-amine

• Inchi： 1S/C11H15N3O2/c1-8-6-10(14(15)16)11(12-7-8)13-9-4-2-3-5-9/h6-7,9H,2-5H2,1H3,(H,12,13)
• InChI Key： YNIYBBSUGKSEHS-UHFFFAOYSA-N
• SMILES： C1(=CN=C(NC2CCCC2)C([N+]([O-])=O)=C1)C

Computed Properties

• Exact Mass: 221.11600
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Density: 1.264±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.075 g/l) (25 º C),
• PSA: 70.74000
• LogP: 3.24890